Cas no 855738-73-7 (1-Azabicyclo[2.2.2]octane, 3-[(5-bromo-2-pyridinyl)oxy]-, (3R)-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 3-[(5-bromo-2-pyridinyl)oxy]-, (3R)-
• CAS No: 855738-73-7
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• CID: 1846118
• PubChem ID: 133611856
• Update Time: 2025-04-21

1-Azabicyclo[2.2.2]octane, 3-[(5-bromo-2-pyridinyl)oxy]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane, 3-[(5-bromo-2-pyridinyl)oxy]-, (3R)-
• 855738-73-7

• Inchi： 1S/C12H15BrN2O/c13-10-1-2-12(14-7-10)16-11-8-15-5-3-9(11)4-6-15/h1-2,7,9,11H,3-6,8H2/t11-/m1/s1
• InChI Key： KFCZEBVNBBGBRJ-LLVKDONJSA-N
• SMILES： BrC1=CN=C(C=C1)O[C@@H]1CN2CCC1CC2

Computed Properties

• Exact Mass: 282.03678g/mol
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.4Ų